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Compound of Interest

Compound Name: 4-Allyloxybenzaldehyde

Cat. No.: B1266427

An In-depth Technical Guide to 4-Allyloxybenzaldehyde: Safety, Handling, and MSDS
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and toxicological information for
4-Allyloxybenzaldehyde (CAS No: 40663-68-1). The information is compiled from various
safety data sheets and research articles to ensure researchers, scientists, and drug
development professionals can handle this chemical safely and effectively.

Chemical Identification

Identifier Value

Chemical Name 4-Allyloxybenzaldehyde

p-(Allyloxy)benzaldehyde, 4-(2-

Synonyms propenyloxy)benzaldehyde, Allyl 4-formylphenyl
ether[1][2]

CAS Number 40663-68-1[3][4]

Molecular Formula C10H1002[4]

Molecular Weight 162.18 g/mol [5]

] (Image of the chemical structure of 4-
Chemical Structure

Allyloxybenzaldehyde)
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Hazard Identification

4-Allyloxybenzaldehyde is classified as hazardous under the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals.[1][6]

GHS Classification Summary

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2
[31[6]
Serious Eye Damage/Eye 21 2A H319: Causes serious eye
Irritation irritation[1][3][6]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction[1][6][7]

GHS Label Elements
» Pictogram:
walt text
 Signal Word: Warning[3][6]
e Hazard Statements:
o H315 - Causes skin irritation.[3]
o H317 - May cause an allergic skin reaction.[7]
o H319 - Causes serious eye irritation.[3]
e Precautionary Statements:
o Prevention: P261, P264, P272, P280[6][8]

o Response: P302+P352, P305+P351+P338, P333+P313, P337+P313, P362+P364[8]
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o Disposal: P501[8]

GHS Hazard Identification for 4-Allyloxybenzaldehyde

Hazard Statements

H319:
Causes serious
eye irritation

H317:
May cause an allergic
skin reaction

H315:
4-Allyloxybenzaldehyde ( Causes skin irritation)

Pictogram:
GHSO07 (Exclamation Mark)

Signal Word:
Warning

Click to download full resolution via product page

GHS Hazard Summary

Physical and Chemical Properties
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Property Value Reference
Appearance Light yellow, viscous liquid [518]

Odor No information available [8]

Boiling Point 150-152 °C @ 18 mmHg [9]

Density 1.058 g/mL at 25 °C 9]

Flash Point >230 °F (>110 °C) [9]

Immiscible in water. Soluble in

Solubility organic solvents like ethanol [9][10]
and ether.
Refractive Index n20/D 1.568 9]

Safety, Handling, and Storage

Adherence to good industrial hygiene and safety practices is crucial when handling 4-
Allyloxybenzaldehyde.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[11]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles compliant with EN166 or OSHA's 29
CFR 1910.133 regulations.[3][11]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber). Inspect
gloves for integrity before each use.[3]
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o Skin and Body Protection: Wear a laboratory coat and other protective clothing to prevent
skin contact.[3]

o Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not typically required. For large-scale operations or in emergencies, use a NIOSH/MSHA or
European Standard EN 136 approved respirator.[3]

Handling Procedures:

e Avoid all contact with skin, eyes, and clothing.[8]

Do not breathe mist, vapors, or spray.[8]

Wash hands and any exposed skin thoroughly after handling.[11]

Contaminated work clothing should not be allowed out of the workplace.[11]

Keep away from incompatible materials such as strong oxidizing agents.[11]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[8][9]

Keep the container tightly closed to prevent exposure to air and moisture.[8][9]

This chemical is reported to be air-sensitive; handle and store under an inert gas like
nitrogen.[9]

Store away from heat and sources of ignition.[11]

First Aid Measures

Immediate medical attention is recommended in case of significant exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately rinse cautiously with plenty of water
for at least 15 minutes, also under the eyelids.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[8][11]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with plenty of soap and water. If skin
irritation or a rash occurs, get medical
advice/attention. Wash contaminated clothing
before reuse.[8][11]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

Inhalation ) ) o o )
breathing, give artificial respiration. Get medical
attention.[8][11]

Clean mouth with water and drink plenty of

Ingestion water afterwards. Do NOT induce vomiting. Get

medical attention.[8][11]

Note to Physician: Treat symptomatically. May cause an allergic skin reaction.[11]
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Exposure Occurs

What type of exposure?

1. Remove contaminated clothing.
2. Wash skin with soap & water.
3. Get medical attention if

irritation or rash occurs.

1. Rinse with water for 15 mins.
2. Remove contact lenses if easy.
3. Continue rinsing.

4. Get medical attention if

irritation persists.

Inhalation

Inhalation

A4

1. Move to fresh air.
2. Keep in a comfortable position.
3. Give artificial respiration if needed.
4. Get medical attention.

Ingestion
y

/
Ingestion

A J

1. Clean mouth with water.
2. Do NOT induce vomiting.
3. Get medical attention.

Click to download full resolution via product page

First Aid Decision Tree

Accidental Release and Disposal

Spill & Leak Procedures:

Disposal:

Ensure adequate ventilation.

Use personal protective equipment as required (see Section 4).

Prevent the chemical from entering drains or waterways.[9][11]

Absorb the spill with inert absorbent material (e.g., sand, silica gel, universal binder).[11]

Collect the absorbed material into a suitable, closed container for disposal.[11]
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» Disposal of 4-Allyloxybenzaldehyde and its containers must be in accordance with all
applicable federal, state, and local regulations.

o Dispose of contents/container to an approved waste disposal plant.[8] Do not empty into
drains.[11]

Toxicological Information

Detailed toxicological studies for 4-Allyloxybenzaldehyde are limited.

Acute Toxicity: No acute toxicity data is available for this product. The toxicological properties
have not been fully investigated.[11]

o Skin Corrosion/Irritation: Causes skin irritation.[3]
o Serious Eye Damage/Irritation: Causes serious eye irritation.[3]

e Respiratory or Skin Sensitization: May cause an allergic skin reaction.[6][7] Symptoms of an
allergic reaction may include rash, itching, swelling, and difficulty breathing.[11]

o Carcinogenicity: There is no information available to indicate that this material is a
carcinogen.[11]

Biological Activity and Experimental Protocols

Biological Activity: Research indicates that 4-Allyloxybenzaldehyde and related structures
possess antioxidant properties.[5] They exhibit radical scavenging activity, which is beneficial in
combating oxidative stress.[5] The specific biological signaling pathways modulated by this
compound are not well-documented in publicly available literature. Its primary role in research
is as a versatile intermediate in organic synthesis.[5]
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Antioxidant Mechanism (Radical Scavenging)

4-Allyloxybenzaldehyde Neutralizes to Stable, Non-Reactive
Scavenged by | (Antioxidant) = Species

Reactive Oxygen Species §
(Free Radicals) Attacks
Cellular Components Leads to - Oxidative Damage
(Lipids, Proteins, DNA) 1 & Cell Stress
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Conceptual Diagram of Antioxidant Activity

Experimental Protocols:

4-Allyloxybenzaldehyde is a key building block in organic synthesis, notably for producing
chalcones, which have diverse biological activities.[5]

Protocol 1: Synthesis of 4-Allyloxybenzaldehyde via Williamson Ether Synthesis
This protocol describes the allylation of 4-hydroxybenzaldehyde.

o Materials: 4-hydroxybenzaldehyde, allyl bromide, a base (e.g., potassium carbonate or
sodium metal), and a solvent (e.g., acetone or ethanol).[6][11]

e Procedure:

[¢]

Dissolve 4-hydroxybenzaldehyde (1.0 eq) in the chosen solvent (e.g., ethanol) in a round-
bottom flask.[6]

[¢]

Add the base (e.g., sodium metal or 1.5 eq of K2COs) to the solution and stir.[6][11]

[e]

Add allyl bromide (1.2 - 3.0 eq) to the reaction mixture.[6][11]

o

Reflux the mixture for 12-24 hours at the appropriate temperature (e.g., 78 °C for ethanol).
[6][11]
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[e]

Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

o

Upon completion, cool the mixture. If a solid precipitate (e.g., KBr) has formed, filter it off.

[¢]

Remove the solvent under reduced pressure (rotary evaporation).

o

The crude product can be purified by extraction and/or column chromatography on silica
gel to yield pure 4-Allyloxybenzaldehyde as a light yellow liquid.[11]

Protocol 2: Synthesis of a Chalcone Derivative using 4-Allyloxybenzaldehyde
This protocol outlines a general Claisen-Schmidt condensation reaction.[10][12]

o Materials: 4-Allyloxybenzaldehyde, an appropriate acetophenone derivative, a base
catalyst (e.g., NaOH or KOH), and a solvent (e.g., ethanol).[10][13]

e Procedure:

o Dissolve the acetophenone derivative (1.0 eq) and 4-Allyloxybenzaldehyde (1.0 eq) in
ethanol in a flask.

o Slowly add an aqueous or ethanolic solution of the base catalyst (e.g., 10% NaOH) to the
mixture while stirring.[14]

o Continue stirring the reaction at room temperature. The reaction may take several hours to
overnight. A precipitate (the chalcone product) often forms.[14]

o Monitor the reaction by TLC.
o Once complete, isolate the crude product by vacuum filtration.

o Wash the solid product with cold water or a cold ethanol/water mixture to remove the
catalyst and any unreacted starting materials.

o Purify the crude chalcone by recrystallization from a suitable solvent (e.g., ethanol) to
obtain the pure product.[12]
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Start: Receive Chemical

Pre-Use Checks:
1. Verify Chemical Identity (Label).
2. Read & Understand SDS.
3. Inspect Container Integrity.

:

Don Personal Protective Equipment (PPE):
- Safety Goggles
- Lab Coat
- Appropriate Gloves

:

Chemical Handling:
- Work inside a Fume Hood.
- Use clean, compatible glassware.
- Dispense carefully, avoid spills.

Perform Experiment
(e.g., Synthesis)

Yes

Follow Spill Cleanup Protocol:
1. Alert others.
2. Absorb with inert material.
3. Collect for hazardous waste.

Post-Experiment:
- Close container tightly.
- Decontaminate work area.

Waste Disposal:
- Segregate waste properly.
- Label hazardous waste container.
- Follow institutional guidelines.

:

Return to Storage:
- Store in cool, dry, ventilated area.
- Store under inert gas (Nitrogen).

End of Process

Click to download full resolution via product page

General Laboratory Workflow for Handling 4-Allyloxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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